Cas no 885461-50-7 (7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine)

7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a triazolopyrimidine core substituted with chloro, methyl, and trifluoromethyl functional groups. Its unique structure imparts high chemical stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of electron-withdrawing groups enhances its utility in nucleophilic substitution reactions, while the trifluoromethyl group contributes to improved lipophilicity and bioavailability. This compound is particularly useful in the development of active ingredients for crop protection and medicinal chemistry applications, where its structural motifs are leveraged for targeted biological activity. Its well-defined purity and consistent performance ensure reliability in research and industrial processes.

7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine structure

885461-50-7 structure

Product Name:7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine

CAS No:885461-50-7

MF:C₇H₄ClF₃N₄

MW:236.581669807434

MDL:MFCD06243108

CID:2093351

PubChem ID:1500131

Update Time:2025-10-16

7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine
- 7-Chloro-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine (ACI)
- Z119989920
- STL444893
- AS-40783
- F2199-0224
- 885461-50-7
- 7-Chloro-5-methyl-2-trifluoromethyl-[1,2,4]triazolo[1,5-a]pyrimidine
- CS-0021760
- BCP09923
- DB-264069
- EN300-12469
- AKOS000122788
- MFCD06243108
- SCHEMBL1681588
- 7-chloro-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine
- MDL： MFCD06243108
- Inchi： 1S/C7H4ClF3N4/c1-3-2-4(8)15-6(12-3)13-5(14-15)7(9,10)11/h2H,1H3
- InChI Key： ZPRYBESGXFDOSK-UHFFFAOYSA-N
- SMILES： FC(C1=NN2C(N=C(C)C=C2Cl)=N1)(F)F

Computed Properties

Exact Mass: 236.0076583g/mol
Monoisotopic Mass: 236.0076583g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 249
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 43.1Å²

7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A089004474-250mg	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7	95%	250mg	$244.16	2023-08-31
Alichem	A089004474-1g	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7	95%	1g	$636.65	2023-08-31
Alichem	A089004474-5g	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7	95%	5g	$2077.60	2023-08-31
TRC	C386110-25mg	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyrimidine	885461-50-7		25mg	$ 50.00	2022-06-06
TRC	C386110-50mg	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyrimidine	885461-50-7		50mg	$ 95.00	2022-06-06
TRC	C386110-250mg	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-A]pyrimidine	885461-50-7		250mg	$ 320.00	2022-06-06
Apollo Scientific	PC907625-250mg	7-Chloro-5-methyl-2-(trifluoromethyl)[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7	97%	250mg	£179.00	2025-02-22
ChemScence	CS-0021760-100mg	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7		100mg	$331.0	2022-04-26
ChemScence	CS-0021760-250mg	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7		250mg	$374.0	2022-04-26
ChemScence	CS-0021760-1g	7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine	885461-50-7		1g	$466.0	2022-04-26

7-Chloro-5-methyl-2-(trifluoromethyl)-[1,2,4]triazolo[1,5-a]pyrimidine Production Method

Production Method 1

198953-53-6

885461-50-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 4 h, 105 °C
1.2 Reagents: Sodium hydroxide Solvents: Ethanol ; pH 9 - 10, 0 °C

Reference

Comparative study between the anti-P. falciparum activity of triazolopyrimidine, pyrazolopyrimidine and quinoline derivatives and the identification of new PfDHODH inhibitors

Silveira, Flavia F.; de Souza, Juliana O.; Hoelz, Lucas V. B.; Campos, Vinicius R.; Jabor, Valquiria A. P.; et al, European Journal of Medicinal Chemistry, 2021, 209,

Production Method 2

116529-17-0

885461-50-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 - 2 h, reflux

Reference

A Triazolopyrimidine-Based Dihydroorotate Dehydrogenase Inhibitor with Improved Drug-like Properties for Treatment and Prevention of Malaria

Phillips, Margaret A.; White, Karen L.; Kokkonda, Sreekanth; Deng, Xiaoyi; White, John; et al, ACS Infectious Diseases, 2016, 2(12), 945-957

Production Method 3

198953-53-6

885461-50-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

New trifluoromethyl triazolopyrimidines as anti-Plasmodium falciparum agents

Boechat, Nubia; Pinheiro, Luiz C. S.; Silva, Thiago S.; Aguiar, Anna C. C.; Carvalho, Alcione S.; et al, Molecules, 2012, 17, 8285-8302

Production Method 4

198953-53-6

885461-50-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 4 h, reflux

Reference

Novel Selective Inhibitor of Leishmania (Leishmania) amazonensis Arginase

da Silva, Edson R.; Boechat, Nubia; Pinheiro, Luiz C. S.; Bastos, Monica M.; Costa, Carolina C. P.; et al, Chemical Biology & Drug Design, 2015, 86(5), 969-978

Production Method 5

116529-17-0

885461-50-7

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride ; 1 h, reflux
1.2 Reagents: Sodium carbonate Solvents: Water ; cooled; neutralized, cooled

Reference

Structure-Guided Lead Optimization of Triazolopyrimidine-Ring Substituents Identifies Potent Plasmodium falciparum Dihydroorotate Dehydrogenase Inhibitors with Clinical Candidate Potential

Coteron, Jose M.; Marco, Maria; Esquivias, Jorge; Deng, Xiaoyi; White, Karen L.; et al, Journal of Medicinal Chemistry, 2011, 54(15), 5540-5561